Cas no 1126635-60-6 (5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol)

• Product Name: 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol
• CAS No: 1126635-60-6
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 4572293
• PubChem ID: 79022259
• Update Time: 2025-05-20

5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]methanol
• [5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]methanol
• BVB63560
• Z1909832114
• 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol

• Inchi： 1S/C10H10FN3O/c1-14-9(6-15)12-13-10(14)7-2-4-8(11)5-3-7/h2-5,15H,6H2,1H3
• InChI Key： CRJCOEFQLBEIHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(CO)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol

5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol (CAS No. 1126635-60-6): A Comprehensive Overview

5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol (CAS No. 1126635-60-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a triazolylmethanol moiety. These features contribute to its biological activity and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol is defined by its molecular formula C₁₂H₁₂F₁N₃O and molecular weight of 237.24 g/mol. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The triazolylmethanol moiety, on the other hand, provides the compound with enhanced reactivity and binding affinity to various biological targets.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol. One of the most promising areas of research is its potential as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol has also been investigated for its anti-inflammatory and anti-cancer activities. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The synthesis of 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 4-fluorobenzaldehyde with 1H-tetrazole under mild conditions followed by reduction to form the final product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of safety and toxicity, studies have shown that 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol exhibits low toxicity in vitro and in vivo. It has been well-tolerated in animal models at therapeutic doses without significant adverse effects. However, as with any new chemical entity (NCE), further preclinical and clinical studies are necessary to fully evaluate its safety profile before it can be considered for human use.

The potential applications of 5-(4-Fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanol extend beyond its direct therapeutic uses. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacokinetic properties and enhanced target specificity.

In conclusion, 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-y lmethanol (CAS No. 1126635-60-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.